Cas no 2229016-63-9 (tert-butyl N-{1-(3-methoxyazetidin-3-yl)methylcyclobutyl}carbamate)

• Product Name: tert-butyl N-{1-(3-methoxyazetidin-3-yl)methylcyclobutyl}carbamate
• CAS No: 2229016-63-9
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 6241711
• PubChem ID: 165944644
• Update Time: 2025-10-29

tert-butyl N-{1-(3-methoxyazetidin-3-yl)methylcyclobutyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-(3-methoxyazetidin-3-yl)methylcyclobutyl}carbamate
• tert-butyl N-{1-[(3-methoxyazetidin-3-yl)methyl]cyclobutyl}carbamate
• 2229016-63-9
• EN300-1888506

• Inchi： 1S/C14H26N2O3/c1-12(2,3)19-11(17)16-13(6-5-7-13)8-14(18-4)9-15-10-14/h15H,5-10H2,1-4H3,(H,16,17)
• InChI Key： VBALRVUXCMTOBS-UHFFFAOYSA-N
• SMILES： O(C)C1(CNC1)CC1(CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-{1-(3-methoxyazetidin-3-yl)methylcyclobutyl}carbamate

Professional Introduction to Compound with CAS No. 2229016-63-9 and Product Name: Tert-butyl N-{1-(3-methoxyazetidin-3-yl)methylcyclobutyl}carbamate

The compound with the CAS number 2229016-63-9 and the product name Tert-butyl N-{1-(3-methoxyazetidin-3-yl)methylcyclobutyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The unique structural features of this compound, particularly its tert-butyl group, 3-methoxyazetidin-3-yl moiety, and methylcyclobutyl backbone, contribute to its distinctive chemical properties and biological activities.

Recent research in the domain of medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The 3-methoxyazetidin-3-yl part of the molecule is particularly noteworthy, as azetidine derivatives have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the methoxy group further modulates the electronic and steric properties of the molecule, enhancing its interactions with biological targets.

The tert-butyl carbamate moiety at the nitrogen position serves multiple purposes in terms of molecular stability and bioavailability. This group not only provides a site for further functionalization but also helps in reducing metabolic degradation, thereby improving the pharmacokinetic profile of the compound. The methylcyclobutyl ring introduces rigidity to the molecular structure, which can be crucial for optimizing binding affinity to protein targets. Together, these structural elements contribute to the compound's potential as a lead molecule in drug discovery.

In recent years, computational modeling and high-throughput screening have become indispensable tools in the identification and optimization of novel drug candidates. The structural complexity of Tert-butyl N-{1-(3-methoxyazetidin-3-yl)methylcyclobutyl}carbamate makes it an attractive candidate for these approaches. Studies have demonstrated that molecules with similar scaffolds can interact with various enzymes and receptors, making them promising candidates for treating a multitude of diseases. For instance, derivatives of azetidine have been investigated for their potential role in inhibiting kinases and other enzymes involved in cancer progression.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to construct the complex framework efficiently. The use of protective groups, such as carbamates, is particularly important in multi-step syntheses to prevent unwanted side reactions.

From a biological perspective, the activity of Tert-butyl N-{1-(3-methoxyazetidin-3-yl)methylcyclobutyl}carbamate has been explored through both in vitro and in vivo studies. Initial assays have shown promising results in terms of inhibiting specific enzymatic targets relevant to inflammatory diseases. Additionally, preclinical studies are underway to evaluate its efficacy and safety profile in animal models. These studies aim to provide a solid foundation for future clinical trials and potential therapeutic applications.

The development of new pharmaceuticals is a highly collaborative effort involving chemists, biologists, pharmacologists, and clinicians. The unique properties of this compound make it a valuable asset in this multidisciplinary approach. By leveraging cutting-edge synthetic methods and modern analytical techniques, researchers are able to fine-tune the structure-activity relationships (SAR) of such molecules. This iterative process is essential for identifying compounds that not only demonstrate potent biological activity but also exhibit favorable pharmacokinetic properties.

The regulatory landscape for new drug development is stringent but well-established, ensuring that only safe and effective therapies reach patients. As such compounds like Tert-butyl N-{1-(3-methoxyazetidin-3-yl)methylcyclobutyl}carbamate progress through preclinical testing and into clinical trials, they must undergo rigorous evaluation by regulatory agencies such as the FDA or EMA. These agencies assess not only the therapeutic benefits but also potential risks associated with new drugs.

In conclusion,Tert-butyl N-{1-(3-methoxyazetidin-3-yl)methylcyclobutyl}carbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features make it a promising candidate for further development into a therapeutic agent. With ongoing research efforts focused on optimizing its biological activity and pharmacokinetic profile, this compound holds considerable potential for addressing unmet medical needs in various therapeutic areas.